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Compound of Interest

Compound Name: 1-Methylcyclohexanamine

CAS No.: 6526-78-9

Cat. No.: B1304961 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Methylcyclohexanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: Defining the Core Moiety
1-Methylcyclohexanamine (CAS: 6526-78-9) is a primary aliphatic amine characterized by an

amino group and a methyl group attached to the same carbon atom of a cyclohexane ring.[1]

This structure imparts specific physical and chemical properties that make it a valuable building

block and intermediate in the synthesis of more complex molecules, including pharmaceuticals

and agrochemicals.[1] Understanding its physical properties is paramount for its safe handling,

effective use in reactions, and for the purification of its derivatives.

This guide provides a detailed examination of the core physical properties of 1-
Methylcyclohexanamine, the experimental methodologies for their determination, and the

spectroscopic profile used for its structural verification.
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Identifier Value Source

IUPAC Name 1-Methylcyclohexan-1-amine [1][2]

Synonyms
1-Amino-1-methylcyclohexane,

1-Methylcyclohexylamine
[1][2][3]

CAS Number 6526-78-9 [1][2][3][4]

Molecular Formula C₇H₁₅N [1][2][4]

Molecular Weight 113.20 g/mol [1][5][6]

SMILES CC1(N)CCCCC1 [1][4]

Core Physicochemical Properties
The physical properties of a compound dictate its behavior under various conditions and are

crucial for designing experimental setups, from reaction conditions to purification protocols.

Property Value Source

Appearance
Colorless to pale yellow liquid

with a distinct amine odor
[1]

Boiling Point 142-142.5 °C at 160 Torr [2]

Melting Point 39-40 °C [2]

Density 0.8652 g/cm³ at 10 °C [2]

Flash Point 27.5 ± 9.7 °C [2]

Solubility
Soluble in water and organic

solvents
[1]

Field Insights:
Boiling Point: The boiling point being provided at reduced pressure (160 Torr) is significant. It

suggests that the compound may be sensitive to higher temperatures required for boiling at
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atmospheric pressure. Researchers often use vacuum distillation for such compounds to

prevent thermal decomposition.

Melting Point: With a melting point of 39-40 °C, the compound can exist as a solid at or

slightly below typical room temperature, which is an important consideration for storage and

handling.

Solubility: The general solubility in water is attributed to the ability of the primary amine group

to form hydrogen bonds.[1] This property is critical for aqueous workups during synthesis. Its

solubility in organic solvents makes it versatile for a wide range of reaction media.

Experimental Determination of Physical Properties
To ensure scientific integrity, physical properties must be verifiable through standardized

experimental protocols. These methods are designed to be self-validating systems, providing

reliable and reproducible data.

Boiling Point Determination via the Capillary Method
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[7] Accurately determining this property is essential for distillation-based purification

and for characterizing the substance's purity.

Sample Preparation: Add 2-3 mL of 1-Methylcyclohexanamine to a small test tube.

Capillary Insertion: Place a capillary tube, sealed at one end, into the test tube with the open

end submerged in the liquid.

Apparatus Setup: Attach the test tube to a thermometer, ensuring the sample is level with the

thermometer bulb. Suspend the apparatus in a heating bath (e.g., paraffin oil).[7]

Heating: Gently heat the bath while stirring to ensure uniform temperature distribution.

Observation: Observe the capillary tube. As the temperature rises, air trapped in the capillary

will bubble out. The boiling point is reached when a rapid and continuous stream of bubbles

emerges.[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://cymitquimica.com/cas/6526-78-9/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.benchchem.com/product/b1304961?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recording Temperature: Note the temperature at which this rapid bubbling occurs. To

confirm, slightly cool the apparatus. The boiling point is the temperature at which the liquid is

drawn back into the capillary tube as the vapor pressure inside drops below the atmospheric

pressure.[8]

Why an Inverted Capillary? This technique, known as the Siwoloboff method, creates a

small, isolated environment. The stream of bubbles indicates that the vapor pressure of the

liquid has overcome the external pressure, providing a sharp, observable endpoint for the

boiling point.[8]

Why Stir the Bath? Uniform heat distribution is critical. Without stirring, localized

superheating can occur, leading to inaccurate and non-reproducible measurements.
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Caption: Workflow for determining boiling point using the capillary method.
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Density Measurement
Density, the mass per unit volume, is a fundamental physical property used to confirm a

substance's identity and purity.

Mass of Empty Cylinder: Place a clean, dry graduated cylinder on a calibrated analytical

balance and record its mass.[9]

Volume Measurement: Carefully add a specific volume of 1-Methylcyclohexanamine (e.g.,

10 mL) to the graduated cylinder. Read the volume from the bottom of the meniscus.

Mass of Cylinder and Liquid: Place the graduated cylinder containing the liquid back on the

balance and record the combined mass.[10]

Calculation:

Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the

combined mass.[9]

Calculate the density by dividing the mass of the liquid by its volume (Density =

Mass/Volume).[11]

Validation: Repeat the measurement two more times and average the results to ensure

precision.[10]

Why a Graduated Cylinder? For routine measurements, a graduated cylinder offers a good

balance between accuracy and ease of use for measuring volume. For higher precision, a

volumetric flask or pycnometer would be the instrument of choice.

Why Tare the Balance? Taring (or measuring the empty container's mass) is fundamental to

isolating the mass of the substance of interest, eliminating systematic error from the

measurement.
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Caption: Standard laboratory workflow for determining the density of a liquid.

Spectroscopic Profile for Structural Verification
While physical properties help characterize a bulk sample, spectroscopic methods are essential

for confirming the molecular structure and purity at a molecular level.

Analytical Workflow for Structural Confirmation
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Caption: Integrated spectroscopic workflow for structural elucidation.

Mass Spectrometry (MS): The primary role of MS is to determine the molecular weight of the

compound. For 1-Methylcyclohexanamine (C₇H₁₅N), the molecular ion peak (M⁺) would be

observed at an m/z (mass-to-charge ratio) of 113. This provides a direct confirmation of the

molecular formula.[12]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in a molecule. For 1-Methylcyclohexanamine, the key diagnostic signals are:

N-H Stretch: As a primary amine, it will exhibit a characteristic pair of medium-intensity

peaks in the 3300-3500 cm⁻¹ region, corresponding to symmetric and asymmetric N-H

stretching modes.[13] The absence of a broad peak around 3300 cm⁻¹ rules out an

alcohol, while the presence of two peaks distinguishes it from a secondary amine (which

shows only one).

C-H Stretch: Strong absorptions just below 3000 cm⁻¹ are characteristic of C-H bonds on

sp³ hybridized carbons (the cyclohexane ring and methyl group).

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed information

about the carbon-hydrogen framework.

¹H NMR: Protons on the carbon adjacent to the electron-withdrawing amino group will be

deshielded and appear further downfield than typical alkane protons. The spectrum would

show complex multiplets for the cyclohexyl protons and a singlet for the methyl group.
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¹³C NMR: The spectrum will show distinct signals for the different carbons in the

cyclohexane ring and the methyl group. Notably, the quaternary carbon atom bonded to

both the methyl and amino groups would likely have a characteristic chemical shift.

By integrating the data from these three techniques—molecular weight from MS, functional

groups from IR, and C-H framework from NMR—a scientist can unequivocally confirm the

structure and assess the purity of 1-Methylcyclohexanamine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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